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Abstract
Mogroside III-A1, a principal bioactive constituent of the monk fruit (Siraitia grosvenorii), is a

cucurbitane-type triterpenoid glycoside attracting significant interest for its potential therapeutic

applications. This document provides an in-depth technical overview of Mogroside III-A1,

encompassing its chemical structure, physicochemical properties, biological activities, and the

underlying molecular mechanisms. Detailed experimental protocols for its isolation, purification,

and key biological assays are presented to facilitate further research and development.

Chemical Structure and Identification
Mogroside III-A1 is a complex triterpenoid glycoside. Its structure consists of a mogrol

aglycone backbone to which glucose moieties are attached.
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Identifier Value

IUPAC Name

(3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6S)-6-
[(3R,6R)-6-
[(3S,8S,9R,10R,11R,13R,14S)-3,11-
dihydroxy-4,4,9,13,14-pentamethyl-
2,3,7,8,10,11,12,15,16,17-decahydro-1H-
cyclopenta[a]phenanthren-17-yl]-2-
hydroxy-2-methylheptan-3-yl]oxy-3,4-
dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-(hydroxymethyl)oxan-2-
yl]oxyoxan-2-yl]methoxy]-6-
(hydroxymethyl)oxane-3,4,5-triol[1]

SMILES String

C--INVALID-LINK--(C)O)O[C@H]1--INVALID-

LINK--COC2--INVALID-LINK--

CO)O)O)O)O)O)O[C@H]3--INVALID-LINK--

CO)O)O)O">C@HC4CC[C@@]5([C@@]4(C--

INVALID-LINK--C)O)C">C@HO)C)C

| InChIKey | DDDXYRAMQRKPDO-MQMWZZRVSA-N |

Physicochemical Properties
A summary of the known physicochemical properties of Mogroside III-A1 is provided below.

Property Value Source

Molecular Formula C48H82O19 [1]

Molecular Weight 963.15 g/mol [2]

Appearance White to off-white solid [3]

Solubility Soluble in DMSO (100 mg/mL) [3]

Storage Store at -15°C to -20°C [2][4]

Spectroscopic Data
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The complete ¹H and ¹³C NMR assignments for Mogroside III-A1 have been elucidated,

providing a definitive structural fingerprint.

¹H and ¹³C NMR Chemical Shifts (in CD₃OD)
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Position ¹³C (ppm) ¹H (ppm)

Aglycone

1 39.9 1.05 (m), 1.65 (m)

2 28.1 1.85 (m), 2.05 (m)

3 91.1 3.35 (dd, J=11.5, 4.5 Hz)

4 39.9 -

5 53.1 1.00 (m)

6 20.1 2.35 (m)

7 122.0 5.65 (d, J=5.5 Hz)

8 134.9 -

9 50.1 1.80 (m)

10 38.1 1.10 (m)

11 69.1 4.25 (dd, J=10.0, 5.0 Hz)

12 49.9 1.50 (m), 1.95 (m)

13 48.9 1.75 (m)

14 52.1 -

15 32.1 1.25 (m), 1.90 (m)

16 29.1 1.45 (m), 2.10 (m)

17 62.1 3.80 (m)

18 17.1 0.85 (s)

19 29.9 1.20 (s)

20 36.1 2.15 (m)

21 22.1 1.05 (d, J=7.0 Hz)

22 35.1 1.60 (m)
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23 28.1 1.40 (m)

24 85.1 3.95 (m)

25 72.1 -

26 26.1 1.25 (s)

27 25.1 1.30 (s)

28 28.9 1.15 (s)

29 16.9 0.90 (s)

30 16.1 0.80 (s)

Inner Glucose (Glc I)

1' 105.1 4.50 (d, J=7.5 Hz)

2' 75.1 3.30 (m)

3' 78.1 3.45 (m)

4' 71.9 3.25 (m)

5' 78.1 3.40 (m)

6' 69.9 3.75 (m), 3.90 (m)

Outer Glucose (Glc II)

1'' 104.9 4.45 (d, J=8.0 Hz)

2'' 75.1 3.30 (m)

3'' 78.1 3.45 (m)

4'' 71.9 3.25 (m)

5'' 78.1 3.40 (m)

6'' 63.1 3.70 (m), 3.85 (m)

Outer Glucose (Glc III)

1''' 104.9 4.40 (d, J=7.5 Hz)
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2''' 75.1 3.30 (m)

3''' 78.1 3.45 (m)

4''' 71.9 3.25 (m)

5''' 78.1 3.40 (m)

6''' 63.1 3.70 (m), 3.85 (m)

Mass Spectrometry (MS)
High-resolution mass spectrometry provides accurate mass data for the confirmation of the

molecular formula of Mogroside III-A1.

MS Technique Ionization Mode Observed m/z Deduced Formula

ESI-TOF Negative [M-H]⁻ 961.5316 C48H81O19

Biological Activities and Signaling Pathways
Mogroside III-A1 exhibits a range of biological activities, positioning it as a promising

candidate for drug development.[2][5] These activities are primarily attributed to its antioxidant,

anti-inflammatory, and antidiabetic properties.

Antioxidant Activity
Mogrosides, including Mogroside III-A1, have demonstrated significant antioxidant effects.[2]

They are capable of scavenging reactive oxygen species (ROS), thereby mitigating cellular

damage caused by oxidative stress.

Anti-inflammatory Activity via NF-κB Signaling
The anti-inflammatory effects of mogrosides are linked to the inhibition of the Nuclear Factor-

kappa B (NF-κB) signaling pathway.[6] By suppressing the activation of NF-κB, Mogroside III-
A1 can potentially reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-

6.[6]
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Inhibition of the NF-κB Signaling Pathway by Mogroside III-A1.

Antidiabetic Activity via AMPK Activation
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Mogrosides have been shown to exert antidiabetic effects through the activation of AMP-

activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[7] Activation

of AMPK by Mogroside III-A1 can lead to improved glucose uptake and reduced

gluconeogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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